2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H20Cl2N2O4/c20-15-1-2-17(16(21)9-15)27-12-18(24)22-10-13-3-6-23(7-4-13)19(25)14-5-8-26-11-14/h1-2,5,8-9,11,13H,3-4,6-7,10,12H2,(H,22,24)
• InChI Key: JISXBGSRLBSQBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C(=O)C3=COC=C3
• Molecular Formula: C19H20Cl2N2O4
• Molecular Weight: 411.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)acetamide, also known as DFP-10825, is a small molecule drug that has been developed for the treatment of cancer. It is a potent inhibitor of the protein phosphatase 2A (PP2A), which is a tumor suppressor that is frequently downregulated in cancer cells.

Scientific Research Applications

Potential Pesticide Applications

Research on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a compound structurally similar to the query compound, has shown potential pesticide applications. These compounds have been characterized by X-ray powder diffraction, highlighting their significance in the development of new pesticides (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Antibacterial Activity

Another research area involves the synthesis of N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. These compounds have shown moderate inhibitor activities against various bacterial strains, indicating the potential for antibacterial drug development (Kashif Iqbal et al., 2017).

Pharmaceutical Applications

A study presented data on the pharmacological and toxicological characterization of N-(2,6-dichlorophenyl)-2-(4-methyl-1-piperidinyl) acetamide (LIA), highlighting its novel analog and suggesting potential for further pharmaceutical development (M. Déciga-Campos et al., 2016).

Synthesis and Characterization

Research into the synthesis, characterization, and pharmacological evaluation of 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate demonstrates the versatility of such compounds. These studies provide insights into the synthesis methodologies and the potential for various pharmacological applications (K. Nafeesa et al., 2017).

Catalytic Applications

A study on nano magnetite (Fe3O4) as a catalyst for the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and 1-(α-amido alkyl)-2-naphthol under ultrasound irradiation showcases the use of similar compounds in catalysis. This research points to advancements in chemical synthesis techniques and the role of nano-catalysts (M. Mokhtary, Mogharab Torabi, 2017).